n-Tridecane

• CAS No.: 629-50-5
• Product Name: n-Tridecane
• Molecular Formula: C13H28
• Molecular Weight: 184.36 g/mol
• IUPAC Name: tridecane
• Standard InChI: InChI=1S/C13H28/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3-13H2,1-2H3
• Standard InChIKey: IIYFAKIEWZDVMP-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCC
• Boiling Point: 455.7 °F at 760 mm Hg (NTP, 1992); 235.4 °C
• Colorform: Colorless liquid; An oily straw yellow clear liquid
• Density: 0.756 (USCG, 1999); 0.7564 g/cu cm at 20 °C
• Flash Point: 175 °F (USCG, 1999); 94 °C (201 °F) - closed cup
• Melting Point: 22.1 °F (NTP, 1992); -5.3 °C; Fp -5.5 °; -5.35 °C; -5.5°C
• Physical Description: Tridecane appears as an oily straw yellow clear liquid with a hydrocarbon odor. Flash point 190-196°F. Specific gravity 0.76. Boiling point 456°F. Repeated or prolonged skin contact may irritate or redden skin, progressing to dermatitis. Exposure to high concentrations of vapor may result in headache and stupor.; Liquid
• Description: , also known as N-tridecane or CH3-[CH2]11-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 12-methyltridecan-1-ol, 7-tridecanol, and tridecan-2-one. is an alkane tasting compound that can be found in a number of food items such as black walnut, lemon balm, pepper (spice), and lime. This makes a potential biomarker for the consumption of these food products.; Tridecane appears as an oily straw yellow clear liquid with a hydrocarbon odor. Flash point 190-196°F. Specific gravity 0.76. Boiling point 456°F. Repeated or prolonged skin contact may irritate or redden skin, progressing to dermatitis. Exposure to high concentrations of vapor may result in headache and stupor.; Tridecane is a straight chain alkane containing 13 carbon atoms. It forms a component of the essential oils isolated from plants such as Abelmoschus esculentus. It has a role as a plant metabolite and a volatile oil component.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 2.55e-08 M; 4.7e-06 mg/mL at 25 °C; In water, 0.0047 mg/L; Very soluble in ethyl alcohol, ethyl ether; soluble in carbon tetrachloride
• Synonyms: n-tridecane; tridecane
• Vapor Pressure: less than 0.52 mm Hg (USCG, 1999); 0.06 mmHg; 0.0375 mm Hg at 25 °C
• PubChem Compound: 12388
• Last Modified: Nov 11 2021